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Compound of Interest

Compound Name: Rufinamide-d2

Cat. No.: B15553062

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Rufinamide-d2. It includes comprehensive operational and disposal plans, offering
procedural, step-by-step guidance to ensure laboratory safety and proper chemical
management.

Physical and Chemical Properties

A summary of the key physical and chemical properties for both Rufinamide and its deuterated
analog, Rufinamide-d2, is presented below. This information is critical for safe handling,
storage, and experimental design.
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Property

Rufinamide

Rufinamide-d2

Chemical Name

1-[(2,6-
difluorophenyl)methyl]-1H-
1,2,3-triazole-4-carboxamide

1-[(2,6-difluorophenyl)methyl-
d2]-1H-1,2,3-triazole-4-

carboxamide

Molecular Formula C1oHsF2N4O C10HsD2F2N4O
Molecular Weight 238.19 g/mol 240.21 g/mol
CAS Number 106308-44-5 1795037-48-7
White, crystalline, odorless Not specified, assumed to be a
Appearance . _
powder white solid
N ) Not specified, assumed to be
Solubility Poorly soluble in water

poorly soluble in water

Storage Temperature

Room temperature (15-30°C),

protect from moisture

-20°C for long-term storage

Hazard Identification and Personal Protective Equipment

Rufinamide is classified with significant health hazards, and it is presumed that Rufinamide-d2

carries similar risks. The primary hazards include:

Carcinogenicity: Suspected of causing cancer[1].

Irritation: May cause skin, eye, and respiratory irritation[3].

Reproductive Toxicity: Suspected of damaging fertility or the unborn child[1].

Specific Target Organ Toxicity: May cause drowsiness or dizziness[1][2].

Adherence to stringent personal protective equipment (PPE) protocols is mandatory to

minimize exposure.
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Specifications and

Protection Type Equipment
Procedures
Double gloving is
recommended. Inspect gloves
before use and use proper
Impervious, powder-free removal techniques to avoid

Hand Protection _
gloves skin contact. Change gloves

regularly (e.g., every 30-60
minutes) or immediately if

contaminated or damaged[4].

o Required for all handling
) Safety glasses with side )
Eye Protection ) procedures where there is a
shields or goggles o
possibility of eye contact[5].

Should be made of low-
) ] ] ) permeability, lint-free fabric
Skin and Body Protection Protective disposable gown ] ]
with a solid front, long sleeves,

and tight-fitting cuffs[5][6].

A NIOSH-approved respirator
(e.g., N95) should be used
when handling the powder
outside of a certified chemical
Respiratory Protection Appropriate respirator fume hood or biological safety
cabinet to prevent inhalation of
dust[5]. A gas mask with a type
Afilter is also recommended to

control exposure[5][7].

Operational and Disposal Plans
Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of Rufinamide-d2.

1. Preparation and Engineering Controls:
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e Ensure a certified chemical fume hood or biological safety cabinet is operational.

» Prepare the work surface by covering it with absorbent, plastic-backed paper.

» Assemble all necessary materials: Rufinamide-d2, appropriate solvent, volumetric flasks,
pipettes, and waste containers.

2. Donning Personal Protective Equipment (PPE):

e Don a disposable gown, ensuring complete coverage.

e Put on the first pair of impervious gloves, tucking the gown cuffs under the gloves.
e Put on the second pair of gloves over the first pair and the gown cuffs.

o Wear safety goggles and a NIOSH-approved respirator.

3. Weighing and Dissolving the Compound:

o Carefully weigh the desired amount of Rufinamide-d2 powder in a tared, disposable weigh
boat within the fume hood.

o Transfer the powder to an appropriate volumetric flask.

o Add the desired solvent to the flask, cap it, and sonicate or vortex until the compound is fully
dissolved.

e Bring the solution to the final volume with the solvent and mix thoroughly.

4. Storage:

o Store the stock solution in a tightly sealed, clearly labeled container.
o For long-term stability, store at -20°CJ[8].

5. Decontamination and Waste Disposal:

» Wipe down all surfaces of the fume hood with a suitable decontaminating solution (e.g., 10%
bleach solution followed by a rinse with water, as bleach can be corrosive)[9].

» Dispose of all single-use materials (gloves, gown, weigh boat, absorbent paper) in a
designated hazardous waste container.

» Rinse all contaminated glassware with a suitable solvent, and collect the rinsate as
hazardous waste. Then, wash the glassware with warm, soapy water[2].

Disposal Plan

All waste generated from handling Rufinamide-d2 must be treated as hazardous waste.
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o Solid Waste: All disposable PPE, weigh boats, and other contaminated materials should be
collected in a clearly labeled, sealed hazardous waste container.

 Liquid Waste: Unused solutions and solvent rinsates should be collected in a designated,
sealed hazardous waste container. Do not dispose of down the drain.

o Expired or Unused Compound: Dispose of as hazardous waste. Options include using a
licensed hazardous material disposal company or a DEA-authorized take-back program.
Incineration at an EPA-approved facility is a highly effective method for complete destruction.

Experimental Workflow Diagram
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Workflow for Safe Handling of Rufinamide-d2
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Caption: Workflow for the safe handling of Rufinamide-d2 in a laboratory setting.

Logical Relationship of Safety Protocols
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Interrelation of Safety Protocols for Rufinamide-d2
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Caption: Key safety considerations and their relationships when working with Rufinamide-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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